Cas no 1263058-67-8 (3-bromo-7-fluoro-imidazo[1,2-a]pyridine)

• Product Name: 3-bromo-7-fluoro-imidazo[1,2-a]pyridine
• CAS No: 1263058-67-8
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD22372503
• CID: 2854795
• Update Time: 2025-06-09

3-bromo-7-fluoro-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-fluoroimidazo[1,2-a]pyridine
• imidazo[1,2-a]pyridine,3-bromo-7-fluoro-
• Imidazo[1,2-a]pyridine, 3-bromo-7-fluoro-
• 3-bromo-7-fluoro-imidazo[1,2-a]pyridine

• MDL： MFCD22372503
• Inchi： 1S/C7H4BrFN2/c8-6-4-10-7-3-5(9)1-2-11(6)7/h1-4H
• InChI Key： JIWHAZGZFYOGCD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C=CN21)F

Computed Properties

• Exact Mass: 213.95419 g/mol
• Monoisotopic Mass: 213.95419 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.02
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-bromo-7-fluoro-imidazo[1,2-a]pyridine

Research Brief on 3-Bromo-7-fluoro-imidazo[1,2-a]pyridine (CAS: 1263058-67-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-bromo-7-fluoro-imidazo[1,2-a]pyridine (CAS: 1263058-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by its imidazopyridine core with bromo and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and anticancer compounds, positioning it as a critical building block in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-bromo-7-fluoro-imidazo[1,2-a]pyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo and fluoro substituents were found to enhance binding affinity and selectivity, enabling the development of compounds with improved pharmacokinetic profiles. The study reported a 40% increase in inhibitory activity compared to earlier analogs, underscoring the compound's potential in treating B-cell malignancies and autoimmune disorders.

Another notable application of 3-bromo-7-fluoro-imidazo[1,2-a]pyridine was demonstrated in antiviral research. A 2024 preprint in BioRxiv detailed its incorporation into broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases (RdRp) of emerging viruses. The fluoro group's electronegativity was shown to stabilize interactions with viral enzymes, while the bromo moiety facilitated cross-coupling reactions for further derivatization. Preliminary in vitro assays revealed nanomolar potency against several RNA viruses, suggesting its utility in pandemic preparedness strategies.

From a synthetic chemistry perspective, recent advances in late-stage functionalization have expanded the utility of 3-bromo-7-fluoro-imidazo[1,2-a]pyridine. A 2023 Nature Communications paper described a palladium-catalyzed C-H activation protocol that enables direct modification of the imidazopyridine core without requiring protection of the bromo and fluoro groups. This methodology has significantly streamlined the production of diverse analogs for structure-activity relationship (SAR) studies, reducing synthesis time by up to 60% compared to traditional routes.

Ongoing clinical investigations have further validated the importance of this scaffold. A Phase I trial (NCT05678945) currently evaluating a 3-bromo-7-fluoro-imidazo[1,2-a]pyridine-derived FGFR inhibitor has shown promising results in patients with solid tumors harboring FGFR alterations. The compound's unique pharmacokinetic properties, attributed to its balanced lipophilicity and hydrogen bonding capacity, have resulted in favorable tissue distribution and reduced off-target effects in preclinical models.

Looking ahead, the versatility of 3-bromo-7-fluoro-imidazo[1,2-a]pyridine continues to inspire innovative applications. Computational studies published in early 2024 predict its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The bromo substituent's reactivity with cysteine residues, combined with the fluoro group's ability to modulate electronic properties, creates opportunities for developing next-generation therapeutics with enhanced specificity and durability of action.